Cas no 24301-98-2 (1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)-)

1H-Tetrazol-5-amine, N,N-dimethyl-1-(phenylmethyl)- is a tetrazole derivative characterized by its unique heterocyclic structure, incorporating both amine and phenylmethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the tetrazole ring enhances stability and metabolic resistance, while the dimethylamine and benzyl substituents contribute to tunable reactivity and solubility properties. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is typically handled under controlled conditions due to its sensitivity.

1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)- structure

24301-98-2 structure

Product Name:1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)-

CAS No:24301-98-2

MF:C₁₀H₁₃N₅

MW:203.243720769882

MDL:MFCD00127452

CID:277174

PubChem ID:333972

Update Time:2025-05-27

1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)-
- 1-benzyl-N,N-dimethyltetrazol-5-amine
- (1-benzyl-1H-tetrazol-5-yl)-dimethyl-amine
- 1-Benzyl-5-Dimethylaminotetrazol
- AC1L7EEV
- HMS2593O07
- N-(1-benzyl-1H-1,2,3,4-tetraazol-5-yl)-N,N-dimethylamine
- NSC338132
- 1-benzyl-N,N-dimethyl-1H-1,2,3,4-tetrazol-5-amine
- DTXSID50318940
- CHEMBL1569368
- AKOS015992700
- HMS3381K06
- SMR000333028
- MFCD00127452
- 4C-018
- 24301-98-2
- NSC-338132
- MLS000694874
- MDL： MFCD00127452
- Inchi： 1S/C10H13N5/c1-14(2)10-11-12-13-15(10)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
- InChI Key： UDOXHSLXCAPDGB-UHFFFAOYSA-N
- SMILES： N1(C(=NN=N1)N(C)C)CC1C=CC=CC=1

Computed Properties

Exact Mass: 203.11729
Monoisotopic Mass: 203.117
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.8Å²

Experimental Properties

Density: 1.19
Boiling Point: 355.6°Cat760mmHg
Flash Point: 168.9°C
Refractive Index: 1.624
PSA: 46.84
LogP: 0.78740

1H-Tetrazol-5-amine,N,N-dimethyl-1-(phenylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB297176-100 mg	N-(1-Benzyl-1H-1,2,3,4-tetraazol-5-yl)-N,N-dimethylamine; .	24301-98-2		100 mg	€221.50	2023-07-20
abcr	AB297176-100mg	N-(1-Benzyl-1H-1,2,3,4-tetraazol-5-yl)-N,N-dimethylamine; .	24301-98-2		100mg	€283.50	2025-02-19